Cas no 166328-08-1 (Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate)

• Product Name: Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate
• CAS No: 166328-08-1
• MF: C₇H₄BF₆K
• MW: 252.006383895874
• MDL: MFCD04039955
• CID: 110746
• PubChem ID: 23679121
• Update Time: 2025-06-15

Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro[4-(trifluoromethyl)phenyl]-, potassium (1:1), (T-4)-
• Potassium 4-(trifluoromethyl)phenyltrifluoroborate
• Potassium (4-trifluoromethylphenyl)trifluoroborate
• Potassium trifluoro(4-(trifluoromethyl)phenyl)borate
• Potassium trifluoro(4-(trifluoromethyl)-phenyl)borate
• potassium,trifluoro-[4-(trifluoromethyl)phenyl]boranuide
• Potassium trifluoro(4-(trifluoromethyl)
• POTASSIUM 4-(TRIFLUOROMETHYL)PHENYLTRIF&
• Potassium[4-(trifluoromethyl)phenyl]trifluoroborate96%
• Potassium [4-(trifluoromethyl)phenyl]trifluoroborate 96%
• POTASSIUM TRIFLUORO[4-(TRIFLUOROMETHYL)PHENYL]BORANUIDE
• PubChem11514
• SBB101034
• AB17462
• AK109272
• X0565
• ST24031563
• Potassium (4-trifluoromethylphenyl)trifluoroborate,
• A810717
• Potassium [4-(trifluoromethyl)phenyl]trifluoroborate
• KVDSXGFQLXKOID-UHFFFAOYSA-N
• Potassiumtrifluoro(4-(trifluoromethyl)phenyl)borate
• AS-2585
• DTXSID80635556
• 1620062-88-5
• 166328-08-1
• MFCD04039955
• N11975
• CS-W012622
• POTASSIUM[4-(TRIFLUOROMETHYL)PHENYL]TRIFLUOROBORATE
• C7H4BF6K
• potassium;trifluoro-[4-(trifluoromethyl)phenyl]boranuide
• Potassium trifluoro[4-(trifluoromethyl)phenyl]borate(1-)
• potassium trifluoro-[4-(trifluoromethyl)phenyl]boranuide;Potassium 4-(trifluoromethyl)phenyltrifluoroborate
• SCHEMBL9894460
• Borate(1-), trifluoro[4-(trifluoromethyl)phenyl]-, potassium (1:1), (T-4)-
• EN300-1253069
• AKOS012987558
• Potassium Trifluoro[4-(trifluoromethyl)phenyl]borate
• potassium trifluoro-[4-(trifluoromethyl)phenyl]boranuide
• Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate

• MDL： MFCD04039955
• Inchi： 1S/C7H4BF6.K/c9-7(10,11)5-1-3-6(4-2-5)8(12,13)14;/h1-4H;/q-1;+1
• InChI Key： KVDSXGFQLXKOID-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 251.99500
• Monoisotopic Mass: 251.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: Not available
• Melting Point: >300 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: High air and moisture stability. Slightly soluble in water.
• PSA: 0.00000
• LogP: 2.75980
• Solubility: Not determined
• Vapor Pressure: Not available

Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate

Introduction to Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate (CAS No. 166328-08-1)

Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate, a compound with the chemical formula K[B(3,3,3-trifluoro-4-methylphenyl)], is a specialized organoboron derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique CAS number 166328-08-1, is recognized for its potential applications in the synthesis of advanced materials and pharmaceutical intermediates. The presence of both trifluoromethyl and borate functional groups makes it a versatile building block for various chemical transformations.

The Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate is particularly noteworthy due to its role in facilitating cross-coupling reactions, which are fundamental in the construction of complex organic molecules. These reactions are pivotal in the development of novel drugs and agrochemicals. The boron center in this compound acts as a key intermediate, enabling the formation of carbon-carbon bonds through mechanisms such as the Suzuki-Miyaura coupling. This capability has made it a valuable reagent in synthetic organic chemistry.

In recent years, there has been an increasing interest in fluorinated compounds due to their unique electronic properties and metabolic stability. The incorporation of the trifluoromethyl group into organic molecules often enhances their bioactivity and resistance to degradation. This feature has led to extensive research into fluorinated organoboron compounds, including Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate. Studies have demonstrated its efficacy in synthesizing biologically active molecules with improved pharmacokinetic profiles.

The pharmaceutical industry has leveraged the reactivity of this compound to develop new therapeutic agents. For instance, researchers have utilized it in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The boron atom's ability to participate in metal-catalyzed reactions makes it an ideal candidate for constructing intricate molecular architectures. This has opened up new avenues for drug discovery and development.

Moreover, the material science applications of Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate are equally compelling. Its incorporation into polymers and coatings can enhance their thermal stability and chemical resistance. These properties are particularly valuable in high-performance materials used in aerospace and electronics industries. The compound's ability to act as a flame retardant has also been explored, contributing to safer and more durable products.

The synthesis of Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate involves sophisticated methodologies that highlight its importance in modern chemistry. Traditional synthetic routes often require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have further refined these processes, making the compound more accessible for industrial applications. Researchers continue to optimize these methods to meet the growing demand for this versatile reagent.

In conclusion, Potassium Trifluoro(4-(trifluoromethyl)phenyl)borate (CAS No. 166328-08-1) represents a significant advancement in organoboron chemistry. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis and material development. As research progresses, we can expect even broader applications for this compound, further solidifying its role as a cornerstone in modern chemical innovation.